Cas no 898777-67-8 ( )

  structure
  structure
Product Name: 
CAS No:898777-67-8
MF:C13H13F3O3
MW:274.235734701157
CID:867167
PubChem ID:24727511
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-oxo-4-(2-trifluoromethylphenyl)butyrate
    • ethyl 4-oxo-4-[2-(trifluoromethyl)phenyl]butanoate
    • DTXSID10645729
    • AKOS010910340
    • MFCD02261339
    • ETHYL4-OXO-4-(2-TRIFLUOROMETHYLPHENYL)BUTYRATE
    • 898777-67-8
    •  
    • MDL： MFCD02261339
    • Inchi： 1S/C13H13F3O3/c1-2-19-12(18)8-7-11(17)9-5-3-4-6-10(9)13(14,15)16/h3-6H,2,7-8H2,1H3
    • InChI Key： AMTGGHVEXWIYMJ-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC=CC=1C(CCC(=O)OCC)=O)(F)F

Computed Properties

  • Exact Mass: 274.08200
  • Monoisotopic Mass: 274.08167876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 3.23140

  Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

  Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
207948-1g
Ethyl 4-oxo-4-(2-trifluoromethylphenyl)butyrate
 898777-67-8 97%
1g
 ￡424.00 2022-03-01
Fluorochem
207948-2g
Ethyl 4-oxo-4-(2-trifluoromethylphenyl)butyrate
 898777-67-8 97%
2g
 ￡716.00 2022-03-01
Fluorochem
207948-5g
Ethyl 4-oxo-4-(2-trifluoromethylphenyl)butyrate
 898777-67-8 97%
5g
 ￡1753.00 2022-03-01
A2B Chem LLC
AH92173-1g
Ethyl 4-oxo-4-(2-trifluoromethylphenyl)butyrate
 898777-67-8 97%
1g
 $516.00 2024-04-19
A2B Chem LLC
AH92173-2g
Ethyl 4-oxo-4-(2-trifluoromethylphenyl)butyrate
 898777-67-8 97%
2g
 $839.00 2024-04-19
A2B Chem LLC
AH92173-5g
Ethyl 4-oxo-4-(2-trifluoromethylphenyl)butyrate
 898777-67-8 97%
5g
 $1989.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1783604-1g
Ethyl 4-oxo-4-(2-trifluoromethylphenyl)butyrate
 898777-67-8 98%
1g
 ￥19822.00 2024-04-26

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